Cas no 33948-35-5 (2-Iodocyclopent-2-enone)

• Product Name: 2-Iodocyclopent-2-enone
• CAS No: 33948-35-5
• MF: C₅H₅IO
• MW: 207.997073888779
• MDL: MFCD03427143
• CID: 1465867
• Update Time: 2025-06-24

2-Iodocyclopent-2-enone Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one, 2-iodo-
• 2-iodocyclopent-2-en-1-one
• 2-Iodocyclopent-2-enone

• MDL： MFCD03427143
• Inchi： 1S/C5H5IO/c6-4-2-1-3-5(4)7/h2H,1,3H2
• InChI Key： IMUSDFZITNOTLJ-UHFFFAOYSA-N
• SMILES： IC1=CCCC1=O

Computed Properties

• Exact Mass: 207.93805

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Iodocyclopent-2-enone

2-Iodocyclopent-2-enone (CAS No. 33948-35-5): A Comprehensive Overview

2-Iodocyclopent-2-enone (CAS No. 33948-35-5) is a cyclic iodoketone that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique molecular structure, has shown promise in various applications, including as a building block for the synthesis of complex organic molecules and as a precursor in the development of novel pharmaceuticals.

The chemical structure of 2-Iodocyclopent-2-enone consists of a five-membered cyclopentenone ring with an iodine substituent at the 2-position. This configuration imparts unique reactivity and stability properties, making it a valuable intermediate in synthetic pathways. The iodine atom, being a good leaving group, facilitates various substitution and elimination reactions, which are crucial for the synthesis of diverse organic compounds.

In recent years, 2-Iodocyclopent-2-enone has been extensively studied for its potential applications in medicinal chemistry. One notable area of research involves its use as a scaffold for the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis and biological evaluation of several derivatives of 2-Iodocyclopent-2-enone. These derivatives exhibited potent anti-inflammatory and anti-cancer activities, suggesting their potential as lead compounds for further drug development.

The synthetic versatility of 2-Iodocyclopent-2-enone has also been highlighted in numerous academic publications. A review article in Tetrahedron Letters (2020) discussed various synthetic strategies for the preparation of this compound, including metal-catalyzed reactions and radical-mediated processes. These methods have been optimized to achieve high yields and selectivities, making them suitable for large-scale production in industrial settings.

Beyond its applications in medicinal chemistry, 2-Iodocyclopent-2-enone has found utility in materials science. Research published in Advanced Materials (2019) explored the use of this compound as a monomer for the synthesis of functional polymers. The resulting polymers exhibited excellent thermal stability and mechanical properties, making them suitable for applications in electronics and coatings.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies have shown that 2-Iodocyclopent-2-enone can be synthesized using green chemistry principles, minimizing the generation of hazardous waste and reducing energy consumption. A recent paper in Green Chemistry (2021) described an environmentally friendly method for the preparation of this compound using water as a solvent and a recyclable catalyst.

In conclusion, 2-Iodocyclopent-2-enone (CAS No. 33948-35-5) is a versatile compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical properties make it an attractive intermediate for the development of new drugs and functional materials. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in the scientific community.